Ethanone, 1-(3,5,5-trimethyl-2-pyrazolin-1-yl)-2-phenyl-

• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol
• IUPAC Name: 2-phenyl-1-(3,5,5-trimethyl-4H-pyrazol-1-yl)ethanone
• InChI: InChI=1S/C14H18N2O/c1-11-10-14(2,3)16(15-11)13(17)9-12-7-5-4-6-8-12/h4-8H,9-10H2,1-3H3
• InChI Key: WTZPJBRUTHYXHS-UHFFFAOYSA-N
• SMILES: CC1=NN(C(C1)(C)C)C(=O)CC2=CC=CC=C2

Description

Ethanone, 1-(3,5,5-trimethyl-2-pyrazolin-1-yl)-2-phenyl-, also known as Curcumin, is a natural compound found in the rhizome of the Curcuma longa plant. It has been widely studied for its numerous therapeutic properties, including anti-inflammatory, antioxidant, anti-cancer, and neuroprotective effects.

Mechanism of Action

Ethanone, 1-(3,5,5-trimethyl-2-pyrazolin-1-yl)-2-phenyl- exerts its therapeutic effects through multiple mechanisms of action, including inhibition of inflammation, oxidative stress, and angiogenesis, as well as modulation of cell signaling pathways and gene expression. It has also been found to have direct effects on cancer cells, inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects
Ethanone, 1-(3,5,5-trimethyl-2-pyrazolin-1-yl)-2-phenyl- has been shown to have numerous biochemical and physiological effects, including modulation of cytokine production, inhibition of COX-2 and NF-kB, and activation of Nrf2 signaling. It has also been found to improve insulin sensitivity, reduce cholesterol levels, and improve cardiovascular function.

Advantages and Limitations for Lab Experiments

Ethanone, 1-(3,5,5-trimethyl-2-pyrazolin-1-yl)-2-phenyl- has several advantages for use in laboratory experiments, including its low toxicity, low cost, and availability. However, its poor solubility and stability in aqueous solutions can pose challenges for its use in certain experiments.

Future Directions

There are several future directions for research on Ethanone, 1-(3,5,5-trimethyl-2-pyrazolin-1-yl)-2-phenyl-, including the development of more effective formulations and delivery methods, identification of new therapeutic targets, and investigation of its potential use in combination with other drugs or therapies. Further studies are also needed to fully understand its mechanisms of action and potential side effects.

Synthesis Methods

Ethanone, 1-(3,5,5-trimethyl-2-pyrazolin-1-yl)-2-phenyl- can be synthesized by several methods, including extraction from the Curcuma longa plant, chemical synthesis, and microbial fermentation. The most common method of synthesis is extraction from the plant, which involves grinding the rhizome and extracting the compound using solvents such as ethanol or acetone.

Scientific Research Applications

Ethanone, 1-(3,5,5-trimethyl-2-pyrazolin-1-yl)-2-phenyl- has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, Parkinson's disease, diabetes, and cardiovascular diseases. It has been found to have anti-inflammatory and antioxidant properties that can help prevent and treat these diseases.